Cas no 1494574-64-9 (1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1494574-64-9
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6222861
• PubChem ID: 66025732
• Update Time: 2025-10-29

1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid
• AKOS015368109
• 1-[(3-nitrophenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1827172
• 1494574-64-9

• Inchi： 1S/C11H11NO4/c13-10(14)11(4-5-11)7-8-2-1-3-9(6-8)12(15)16/h1-3,6H,4-5,7H2,(H,13,14)
• InChI Key： FSJDKZIJHGGOIG-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1494574-64-9)

1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1494574-64-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group attached to a phenyl ring, which is further substituted with a cyclopropane moiety. The cyclopropane ring, known for its unique three-membered structure, introduces rigidity and specific electronic properties that can influence the compound's biological activity and reactivity.

The structural motif of 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid makes it a promising candidate for further exploration in drug discovery. The nitro group, a well-known pharmacophore, can participate in various interactions with biological targets, including enzymes and receptors, while the cyclopropane ring can serve as a scaffold for designing molecules with enhanced binding affinity. This combination of structural features has positioned the compound as an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from nitroaromatic compounds due to their diverse biological activities. Studies have shown that nitroaromatic derivatives can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the cyclopropane ring in 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid adds an additional layer of complexity, potentially modulating the compound's pharmacokinetic profile and bioavailability.

One of the most compelling aspects of this compound is its potential application in the design of next-generation drugs. The cyclopropane ring is known to enhance metabolic stability and improve oral bioavailability, which are critical factors in drug development. Furthermore, the nitro group can be readily reduced to an amine under specific conditions, allowing for further functionalization and diversification of the molecular structure. This versatility makes 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid a valuable building block for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding interactions with target proteins and assess the compound's efficacy in vitro. These computational approaches have significantly accelerated the drug discovery process and have helped prioritize promising candidates for further experimental validation.

The synthesis of 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the reactivity of the nitro group. However, recent methodologies have emerged that facilitate the construction of this framework with high yield and purity. For instance, transition-metal-catalyzed reactions have been employed to introduce functional groups onto the cyclopropane ring, while controlled nitration reactions ensure regioselectivity at the phenyl ring. These advances in synthetic chemistry have made it feasible to produce complex derivatives like 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid on a scalable basis.

In clinical research, 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid has been investigated for its potential therapeutic applications in various disease models. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and cancer progression. The ability of the nitro group to engage in redox reactions also opens up possibilities for developing prodrug strategies, where inactive precursors can be converted into active species within biological systems.

The pharmacological profile of 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid is further influenced by its solubility and permeability properties. The presence of polar functional groups enhances water solubility, which is crucial for oral administration and tissue distribution. Additionally, modifications to the molecular structure can improve membrane permeability, ensuring efficient delivery to target sites. These considerations are integral to optimizing drug candidates for clinical use.

Future directions in research on 1-(3-nitrophenyl)methylcyclopropane-1-carboxylic acid may focus on exploring its role as a lead compound for drug development or as an intermediate in synthesizing more complex derivatives. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in unraveling its full potential. As our understanding of molecular interactions continues to evolve, compounds like 1494574-64-9 are likely to play a pivotal role in shaping next-generation therapeutics.